molecular formula C20H14N2O3 B2445554 (E)-N-benzyl-2-cyano-3-(4-oxochromen-3-yl)prop-2-enamide CAS No. 454194-87-7

(E)-N-benzyl-2-cyano-3-(4-oxochromen-3-yl)prop-2-enamide

Cat. No. B2445554
CAS RN: 454194-87-7
M. Wt: 330.343
InChI Key: BKNQLOKKSXVMNF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“(E)-N-benzyl-2-cyano-3-(4-oxochromen-3-yl)prop-2-enamide” is a chemical compound that has been used in scientific research for its diverse applications in fields like pharmaceuticals, materials science, and organic synthesis. It is a part of the chromone compounds which have been found as a structural core motif in a great number of synthetic and natural derivatives .


Synthesis Analysis

The compound can be synthesized through the treatment of 2-cyano-3-(4-oxo-4H-chromen-3-yl) prop-2-enamide with phosphorous acid and its diesters . This reaction leads to the formation of novel chromonyl phosphonic acid, diethyl chromonyl phosphonate, and diethyl chromonyl pyridinyl phosphonate .


Molecular Structure Analysis

The structure of the compound has been studied using DFT/B3LYB/6-311++G (d,p) at the level of theory . The geometrical parameters, bond lengths, and bond angles have been discussed . The presence of phosphorus and sulfur atoms changes the planarity of the parent compound .


Chemical Reactions Analysis

An efficient route to functionalized phosphorus heterocycles such as 1,2,3-diazaphosphinane, 1,2,3-thiazaphosphinine, and 1,2-azaphosphole bearing a chromone ring was achieved via reaction of 2-cyano-3-(4-oxo-4H-chromen-3-yl)prop-2-enamide with some phosphorus sulfides and phosphorus tribromide .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound have been analyzed using quantum mechanical calculations . The electronic parameter and dipole moment of these compounds in the ground state theoretically is analyzed by computing HOMO and LUMO pictures .

properties

IUPAC Name

(E)-N-benzyl-2-cyano-3-(4-oxochromen-3-yl)prop-2-enamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H14N2O3/c21-11-15(20(24)22-12-14-6-2-1-3-7-14)10-16-13-25-18-9-5-4-8-17(18)19(16)23/h1-10,13H,12H2,(H,22,24)/b15-10+
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BKNQLOKKSXVMNF-XNTDXEJSSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)CNC(=O)C(=CC2=COC3=CC=CC=C3C2=O)C#N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1=CC=C(C=C1)CNC(=O)/C(=C/C2=COC3=CC=CC=C3C2=O)/C#N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H14N2O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

330.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(E)-N-benzyl-2-cyano-3-(4-oxochromen-3-yl)prop-2-enamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.